![molecular formula C13H7FN2O2 B2860777 9-Fluorobenzo[h]-1,6-naphthyridine-5-carboxylic acid CAS No. 610279-63-5](/img/structure/B2860777.png)
9-Fluorobenzo[h]-1,6-naphthyridine-5-carboxylic acid
Description
9-Fluorobenzo[h]-1,6-naphthyridine-5-carboxylic acid, also known as 9FBN, is an organic compound that has been used in various scientific research applications. It is a fluorinated derivative of benzo[h]naphthyridine-5-carboxylic acid, a compound that has been studied for its potential as an anti-cancer agent. 9FBN has been found to have a variety of biochemical and physiological effects, which make it a useful tool for researchers in a number of fields.
Scientific Research Applications
Pharmacological Research
9-Fluorobenzo[h]-1,6-naphthyridine-5-carboxylic acid: is a compound that can be explored for its potential pharmacological applications. Given its structural complexity, it may interact with various biological targets and could be used in the development of new therapeutic agents. Research in this area could focus on synthesizing derivatives and evaluating their biological activities, such as anti-inflammatory, antimicrobial, or anticancer properties .
Organic Synthesis
In the field of organic synthesis, this compound could serve as a key intermediate for the synthesis of complex molecules. Its fluorinated aromatic structure makes it a valuable building block for constructing diverse organic compounds, which can be further utilized in medicinal chemistry and drug discovery .
Industrial Applications
The chemical structure of 9-Fluorobenzo[h]-1,6-naphthyridine-5-carboxylic acid suggests potential use in industrial applications, such as the development of new materials or chemical processes. Its properties could be harnessed for creating novel polymers, coatings, or as a catalyst in specific chemical reactions .
Medicinal Chemistry
In medicinal chemistry, this compound could be investigated for its drug-likeness properties. Research could be directed towards understanding its pharmacokinetics, pharmacodynamics, and optimizing its structure for better interaction with biological targets. It could also be used as a scaffold for designing new drug candidates .
Drug Discovery
9-Fluorobenzo[h]-1,6-naphthyridine-5-carboxylic acid: might play a role in the early stages of drug discovery. Its unique structure could be beneficial in high-throughput screening assays to identify new drug leads. Further, it could be modified to improve its efficacy, selectivity, and safety profile in drug candidates .
Chemical Research
This compound could be a subject of interest in chemical research, particularly in studying its reactivity and interaction with other chemical entities. Research could include exploring its role in catalysis, reaction mechanisms, and developing new synthetic methodologies .
properties
IUPAC Name |
9-fluorobenzo[h][1,6]naphthyridine-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7FN2O2/c14-7-3-4-10-9(6-7)11-8(2-1-5-15-11)12(16-10)13(17)18/h1-6H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEBUAPCUHFQXKI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C3=C(C=CC(=C3)F)N=C2C(=O)O)N=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-Fluorobenzo[h]-1,6-naphthyridine-5-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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